Cas no 1797976-01-2 (5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide
• CAS No: 1797976-01-2
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5375353
• Update Time: 2025-06-08

5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, 5-methyl-N-[2-[4,5,6,7-tetrahydro-3-(2-pyridinyl)-1H-indazol-1-yl]ethyl]-
• 5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide

• Inchi： 1S/C19H21N5O2/c1-13-15(12-22-26-13)19(25)21-10-11-24-17-8-3-2-6-14(17)18(23-24)16-7-4-5-9-20-16/h4-5,7,9,12H,2-3,6,8,10-11H2,1H3,(H,21,25)
• InChI Key： SGBHJSKFKCKBFP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCCN2C3=C(CCCC3)C(C3=NC=CC=C3)=N2)=O)C=N1

Additional information on 5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide

5-Methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1797976-01-2, known as 5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. The molecule's name itself is a testament to its complexity, with key structural elements such as the pyridinyl group, indazolyl moiety, and oxazole ring playing pivotal roles in its functionality.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of bioactive agents. The indazolyl group within the molecule is particularly interesting due to its ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. Moreover, the presence of the pyridinyl group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, enhancing its reactivity and selectivity in biological systems.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a central role in cell signaling pathways, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that 5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-1,2-oxazole-4-carboxamide exhibits potent inhibitory activity against several kinases associated with cancer and inflammatory diseases. This suggests that it could serve as a lead compound for the development of novel anti-cancer agents.

In addition to its enzymatic activity, this compound has also shown promise in modulating receptor activity. The oxazole ring within the molecule contributes to its ability to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By targeting these receptors, the compound may offer therapeutic benefits in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the indazolyl moiety through cyclization reactions and the subsequent functionalization to introduce the pyridinyl and oxazole groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its stereochemical properties. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic profile and toxicity potential.

Looking ahead, ongoing research is focused on understanding the mechanistic basis of this compound's bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are exploring its potential as a component of combination therapies for complex diseases such as cancer and autoimmune disorders. The integration of experimental data with computational models is expected to accelerate the drug discovery process and pave the way for clinical trials.

In conclusion, 5-methyl-N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-y]ethyl}-1,2-oaxolecarboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for contributing to the development of innovative therapeutic agents.